Cas no 2104278-25-1 (1-Pentyn-3-one, 5-amino-4-cyclobutyl-)

• Product Name: 1-Pentyn-3-one, 5-amino-4-cyclobutyl-
• CAS No: 2104278-25-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5293014
• Update Time: 2025-10-30

1-Pentyn-3-one, 5-amino-4-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-one, 5-amino-4-cyclobutyl-

• Inchi： 1S/C9H13NO/c1-2-9(11)8(6-10)7-4-3-5-7/h1,7-8H,3-6,10H2
• InChI Key： HMTAGPFYWYUTOR-UHFFFAOYSA-N
• SMILES： C#CC(=O)C(C1CCC1)CN

Additional information on 1-Pentyn-3-one, 5-amino-4-cyclobutyl-

Recent Advances in the Study of 1-Pentyn-3-one, 5-amino-4-cyclobutyl- (CAS: 2104278-25-1) and Its Applications in Chemical Biology and Medicine

The compound 1-Pentyn-3-one, 5-amino-4-cyclobutyl- (CAS: 2104278-25-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate or intermediate in pharmaceutical development.

Recent studies have highlighted the compound's role as a versatile building block in organic synthesis, particularly in the construction of complex heterocyclic scaffolds. The presence of both an amino group and a cyclobutyl ring in the molecule provides opportunities for diverse chemical modifications, making it a valuable intermediate for the development of novel bioactive compounds. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors and other small-molecule therapeutics targeting various disease pathways.

In terms of biological activity, preliminary investigations suggest that derivatives of 1-Pentyn-3-one, 5-amino-4-cyclobutyl- exhibit promising pharmacological properties. One study demonstrated its potential as a modulator of protein-protein interactions, particularly in pathways related to inflammation and cancer progression. The compound's ability to selectively interact with specific protein domains while maintaining favorable pharmacokinetic properties makes it an attractive candidate for further drug development.

The synthesis and characterization of 1-Pentyn-3-one, 5-amino-4-cyclobutyl- have been optimized in recent work, with researchers developing more efficient and scalable routes to produce the compound with high purity and yield. These advancements have facilitated its broader application in medicinal chemistry research and enabled more comprehensive structure-activity relationship studies.

Looking forward, the unique structural features of 1-Pentyn-3-one, 5-amino-4-cyclobutyl- (CAS: 2104278-25-1) position it as a valuable tool in chemical biology and a promising starting point for drug discovery. Ongoing research is exploring its potential in targeted therapies, with particular interest in its application for neurological disorders and rare diseases where modulation of specific protein interactions is crucial. Further studies are needed to fully elucidate its mechanism of action and optimize its therapeutic potential.